Cas no 62457-21-0 (3-Oxa-6-azoniaspiro[5.5]undecane, 2-oxo-1-(phenylmethylene)-, iodide)
![3-Oxa-6-azoniaspiro[5.5]undecane, 2-oxo-1-(phenylmethylene)-, iodide structure](https://www.kuujia.com/scimg/cas/62457-21-0x500.png)
62457-21-0 structure
Product name:3-Oxa-6-azoniaspiro[5.5]undecane, 2-oxo-1-(phenylmethylene)-, iodide
3-Oxa-6-azoniaspiro[5.5]undecane, 2-oxo-1-(phenylmethylene)-, iodide Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxa-6-azoniaspiro[5.5]undecane, 2-oxo-1-(phenylmethylene)-, iodide
- 5-benzylidene-3-oxa-6-azoniaspiro[5.5]undecan-4-one,iodide
- 1-Benzylidene-2-oxo-3-oxa-6-azaspiro[5.5]undecan-6-ium iodide
- DTXSID80808389
- 62457-21-0
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- Inchi: InChI=1S/C16H20NO2.HI/c18-16-15(13-14-7-3-1-4-8-14)17(11-12-19-16)9-5-2-6-10-17;/h1,3-4,7-8,13H,2,5-6,9-12H2;1H/q+1;/p-1
- InChI Key: FWRNUTBULIFBME-UHFFFAOYSA-M
- SMILES: C1CC[N+]2(CC1)CCOC(=O)C2=CC3=CC=CC=C3.[I-]
Computed Properties
- Exact Mass: 364.8969
- Monoisotopic Mass: 385.05388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 363
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
3-Oxa-6-azoniaspiro[5.5]undecane, 2-oxo-1-(phenylmethylene)-, iodide Related Literature
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Alexander Vogel,Holger A. Scheidt,Robert Bittman,Daniel Huster Phys. Chem. Chem. Phys., 2016,18, 3730-3738
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Amanda Laura Ibiapino,Rafael Cardoso Seiceira,Altivo Pitaluga, Jr.,Antonio Carlos Trindade,Fabio Furlan Ferreira CrystEngComm, 2014,16, 8555-8562
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T. Lan,Y. Hu,G. Wu,X. Tao,W. Chen J. Mater. Chem. C, 2015,3, 1888-1892
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Kyu-Ho Han,Chang-Hyun Lee,Mikio Kinoshita,Chan-Ho Oh,Ken-ichiro Shimada,Michihiro Fukushima Food Funct., 2016,7, 1814-1824
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